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Introduction
Nitrosobis(2-hydroxyethyl)amine-d4, the deuterated form of N-Nitrosodiethanolamine

(NDELA), is a critical analytical tool in the landscape of trace contaminant analysis. As

regulatory scrutiny over nitrosamine impurities in pharmaceuticals, consumer products, and

environmental samples intensifies, the demand for highly accurate and precise quantification

methods has become paramount. This guide provides a comprehensive technical overview of

Nitrosobis(2-hydroxyethyl)amine-d4, detailing its physicochemical properties, the rationale

for its use, established analytical protocols, and safety considerations. It is designed to serve

as an expert resource for scientists engaged in the vital work of ensuring product safety and

regulatory compliance.

Part 1: Core Physicochemical Data and Structural
Information
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The fundamental properties of Nitrosobis(2-hydroxyethyl)amine-d4 dictate its application

and handling. As a stable isotope-labeled (SIL) compound, its chemical behavior is nearly

identical to its non-labeled analogue, while its mass is distinct, a property that is expertly

leveraged in mass spectrometry.

Key Properties Summary
Property Data Reference(s)

Chemical Name
N-Nitroso-N-(2-hydroxyethyl-

1,1,2,2-d4)ethanolamine
[1]

Synonyms
NDELA-d4,

Diethanolnitrosamine-d4
[1]

Molecular Formula C₄H₆D₄N₂O₃ [2]

Molecular Weight 138.16 g/mol [2]

CAS Number Not Assigned (NA) [1]

Appearance Brown Oil [1]

Storage Conditions
2-8°C Refrigerator, Protected

from Light
[1]

Note on CAS Number: A specific CAS number for the d4 isotopologue has not been universally

assigned in major databases. Researchers should reference the CAS number of the unlabeled

parent compound, N-Nitrosodiethanolamine (NDELA), which is 1116-54-7, when searching for

related toxicological or regulatory information.[3]

Chemical Structure
Caption: Chemical structure of Nitrosobis(2-hydroxyethyl)amine-d4.

Part 2: The Scientific Rationale - Isotope Dilution Mass
Spectrometry
The primary and most crucial application of Nitrosobis(2-hydroxyethyl)amine-d4 is as an

internal standard (IS) for the quantitative analysis of NDELA.[4] The underlying principle is
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Isotope Dilution Mass Spectrometry (IDMS), which is the gold standard for trace quantitative

analysis.

Expertise & Causality: Why use a deuterated standard?

Compensating for Matrix Effects: Complex sample matrices (e.g., cosmetics,

pharmaceuticals) contain numerous compounds that can interfere with the ionization of the

target analyte in the mass spectrometer source, leading to signal suppression or

enhancement. Because the deuterated IS is chemically identical to the analyte, it co-elutes

during chromatography and experiences the exact same matrix effects.[5][6] The ratio of the

analyte signal to the IS signal remains constant, correcting for these variations and ensuring

accurate quantification.

Correcting for Sample Preparation Variability: Any loss of the analyte during the multi-step

extraction, cleanup, and concentration processes will be mirrored by a proportional loss of

the internal standard.[5] By spiking the sample with a known amount of the IS at the very

beginning of the workflow, the final analyte/IS ratio accurately reflects the initial concentration

of the analyte, regardless of recovery efficiency.

Trustworthiness through Co-elution: The near-identical physicochemical properties ensure

that the IS and the analyte behave the same way during chromatographic separation. This

co-elution is a self-validating mechanism; a shift in retention time for the analyte will be

matched by the IS, confirming system stability.

Caption: The role of the internal standard in the analytical workflow.

Part 3: Synthesis and Analytical Application
General Synthesis Pathway
The synthesis of nitrosamines is a well-established chemical process. For the deuterated

analogue, the synthesis begins with a deuterated precursor.

Methodology: The general synthesis involves the reaction of a deuterated secondary amine

(Diethanolamine-d4) with a nitrosating agent, such as sodium nitrite (NaNO₂), under controlled

acidic conditions.[7]
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Synthesis of Nitrosobis(2-hydroxyethyl)amine-d4
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Caption: General synthesis pathway for deuterated NDELA.

Authoritative Protocol: Quantification of NDELA in Pharmaceuticals
by LC-MS/MS
This protocol is adapted from established methods for the analysis of nitrosamine impurities in

medicines.[8][9] It represents a robust, self-validating system for regulatory submission.

1. Preparation of Standards and Solutions

Internal Standard (IS) Stock Solution: Accurately prepare a 1.0 µg/mL stock solution of

Nitrosobis(2-hydroxyethyl)amine-d4 in methanol.

Analyte Stock Solution: Prepare a 1.0 µg/mL stock solution of N-Nitrosodiethanolamine

(NDELA) reference standard in methanol.

Calibration Standards: Perform serial dilutions of the Analyte Stock Solution with 10%

methanol in water to create a calibration curve (e.g., 0.5, 1, 5, 10, 50, 100 ng/mL).

Working Standards: Spike each calibration standard and blank with the IS solution to a final

concentration of 20 ng/mL.
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2. Sample Preparation

Weighing and Spiking: Accurately weigh 100 mg of the ground drug product powder into a 15

mL centrifuge tube. Add a precise volume of the IS Stock Solution.

Extraction: Add 10 mL of 10% methanol in water. Vortex for 1 minute, then sonicate for 15

minutes to ensure complete extraction.

Clarification: Centrifuge the sample at ≥3000 x g for 10 minutes to pelletize excipients.

Filtration: Filter the supernatant through a 0.22 µm PVDF syringe filter into an amber glass

autosampler vial for analysis.

3. LC-MS/MS Instrumental Analysis

Liquid Chromatograph: UHPLC System

Column: C18 Reversed-Phase Column (e.g., XSelect HSS T3, 3.5 µm, 3.0 mm x 150 mm)[8]

Mobile Phase A: 0.1% Formic Acid in Water

Mobile Phase B: 0.1% Formic Acid in Methanol

Gradient: A typical gradient starts at 95% A, ramping to 95% B over several minutes to elute

the analyte, followed by a re-equilibration step.

Flow Rate: 0.4 mL/min

Injection Volume: 10 µL

Mass Spectrometer: Triple Quadrupole (QqQ)

Ionization Source: Electrospray Ionization (ESI), Positive Mode or Atmospheric Pressure

Chemical Ionization (APCI)[8]

Detection Mode: Multiple Reaction Monitoring (MRM)

MRM Transitions (Illustrative)
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Compound Precursor Ion (m/z) Product Ion (m/z)
Collision Energy
(eV)

NDELA 135.1 74.1 (Quantifier) 10

NDELA 135.1 104.0 (Qualifier) 8

NDELA-d4 (IS) 139.1 78.1 (Quantifier) 10

Protocol Causality:

The C18 column is chosen for its ability to retain the moderately polar nitrosamine.

Formic acid is added to the mobile phase to promote protonation of the analyte, which is

necessary for efficient positive mode ESI.

The use of two MRM transitions (a quantifier and a qualifier) for the analyte provides an

additional layer of confirmation, ensuring the identity of the detected peak and enhancing the

trustworthiness of the result. The mass shift of +4 Da for the deuterated standard provides

unambiguous separation in the mass spectrometer.

Part 4: Safety, Handling, and Storage
Given that the parent compound NDELA is a suspected carcinogen, Nitrosobis(2-
hydroxyethyl)amine-d4 must be handled with appropriate caution.[10][11]

Engineering Controls: All handling of neat material or concentrated solutions should be

performed inside a certified chemical fume hood to prevent inhalation.

Personal Protective Equipment (PPE): Wear nitrile gloves, a lab coat, and chemical safety

goggles at all times.

Handling: Avoid contact with skin and eyes. After handling, wash hands thoroughly.

Storage: Store the compound in a tightly sealed, light-protected container in a refrigerator at

2-8°C.[1]
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Disposal: Dispose of all waste in accordance with local, regional, and national environmental

regulations for hazardous chemical waste.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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